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Compound of Interest

Compound Name: Promoxolane

Cat. No.: B1678247 Get Quote

An In-depth Technical Guide to Promoxolane: IUPAC Nomenclature and Chemical Structure

This technical guide provides a comprehensive overview of Promoxolane, a centrally acting

muscle relaxant and anxiolytic agent. It is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical identity,

physicochemical properties, and structure.

Chemical Identity
Promoxolane is a chemical compound with the systematic International Union of Pure and

Applied Chemistry (IUPAC) name 2,2-diisopropyl-4-hydroxymethyl-1,3-dioxolane.[1][2] It is also

known by several synonyms, including Dimethylane, Dimethylyn, Meproxol, Promoxol, and

Telvol.[1][3][4] The compound is registered under the CAS Number 470-43-9.[1][2][3][4]

Physicochemical Properties
A summary of the key physicochemical properties of Promoxolane is presented in the table

below. This data is essential for understanding the compound's behavior in various

experimental and physiological settings.
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Property Value Source

Molecular Formula C₁₀H₂₀O₃ [1][2][3][4]

Molar Mass 188.26 g/mol [5]

Density 0.98 g/cm³ [3][4]

Boiling Point 246.8 °C at 760 mmHg [3][4]

Flash Point 118.4 °C [3]

Vapor Pressure 0.00437 mmHg at 25 °C [3][4]

Refractive Index 1.443 [4]

LogP 1.40240 [3]

XLogP3 1.7 [3]

Chemical Structure
The chemical structure of Promoxolane features a 1,3-dioxolane ring substituted at the 2-

position with two isopropyl groups and at the 4-position with a hydroxymethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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